Cas no 18145-26-1 (acutumidine)

• Product Name: acutumidine
• CAS No: 18145-26-1
• MF: C₁₈H₂₂ClNO₆
• MW: 383.82338476181
• CID: 1080955
• PubChem ID: 442840
• Update Time: 2025-04-20

acutumidine Chemical and Physical Properties

Names and Identifiers

• acutumidine
• (1R,3'aS,5S,7'aS,9'S)-9'-Chloro-2',3'-dihydro-5-hydroxy-4,6',7'-trimethoxyspiro[3-cyclopentene-1,10'-[3a,7a]propano[1H]indole]-2,5'(4'H)-dione
• DTXSID90331971
• CHEBI:2452
• C10565
• CHEMBL237548
• 18145-26-1
• Q27105673
• (1S,4'S,6S,10R,11S)-11-chloro-4'-hydroxy-3',4,5-trimethoxyspiro[7-azatricyclo[4.3.3.01,6]dodec-4-ene-10,5'-cyclopent-2-ene]-1',3-dione
• AC1L9DHT
• (1S,4'S,6S,10R,11S)-11-chloro-4'-hydroxy-3',4,5-trimethoxyspiro(7-azatricyclo(4.3.3.01,6)dodec-4-ene-10,5'-cyclopent-2-ene)-1',3-dione
• DTXCID70283065

• Inchi： 1S/C18H22ClNO6/c1-24-10-6-12(22)18(14(10)23)11(19)8-17-15(26-3)13(25-2)9(21)7-16(17,18)4-5-20-17/h6,11,14,20,23H,4-5,7-8H2,1-3H3/t11-,14+,16+,17+,18+/m0/s1
• InChI Key： SBALNGLYQFMKPR-NQTWQHAWSA-N
• SMILES： Cl[C@H]1C[C@@]23C(=C(C(C[C@@]2(CCN3)[C@]21C(C=C([C@H]2O)OC)=O)=O)OC)OC

Computed Properties

• Exact Mass: 383.1135651g/mol
• Monoisotopic Mass: 383.1135651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 94.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Acutumine and related alkaloids Acutumine and related alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Acutumine and related alkaloids